Cas no 1804809-12-8 (4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol)
4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol is a versatile pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its functional group combination. The presence of both aminomethyl and hydroxymethyl groups enhances its utility as a building block in pharmaceutical and agrochemical synthesis, enabling further derivatization. The trifluoromethoxy group contributes to improved lipophilicity and metabolic stability, making it valuable in drug discovery. Its structural features also support applications in coordination chemistry and material science. The compound’s well-defined reactivity profile and stability under various conditions make it a reliable intermediate for specialized organic synthesis.
1804809-12-8 structure
Product Name:4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol
CAS No:1804809-12-8
MF:C8H9F3N2O3
MW:238.163872480392
CID:4829094
Update Time:2025-06-22
4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol
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- Inchi： 1S/C8H9F3N2O3/c9-8(10,11)16-6-2-13-5(3-14)7(15)4(6)1-12/h2,14-15H,1,3,12H2
- InChI Key： GQWDBCHFZCMMTN-UHFFFAOYSA-N
- SMILES： FC(OC1=CN=C(CO)C(=C1CN)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 0.2
- Topological Polar Surface Area: 88.6
4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099227-1g |
4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol |
1804809-12-8 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-methanol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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